5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
Overview
Description
5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 1-Cyanomethyl-4-methyl-2-(propan-2-yl)cyclohexane or CMMPCH. In
Scientific Research Applications
Hydrothermal Synthesis Methods
Hydrothermal synthesis methods involving similar compounds to 5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile have been explored. For example, the hydrothermal synthesis of 5-(4′-methylbiphenyl-2-yl)-1H-tetrazole demonstrates a clean and safe method of producing high-purity products (Wang, Cai, & Xiong, 2013).
Cyclohexane-based Oxidative Cyclizations
Research into oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes for synthesizing 4,5-dihydrofuran-3-carbonitriles has been documented. These cyclizations are mediated by manganese(III) acetate, offering insight into the chemistry of cyclohexane derivatives (Yılmaz, Uzunalioğlu, & Pekel, 2005).
Diastereoselective Formation in Cyclohexanes
Studies on diastereoselective formations in cyclohexanes, such as the trans-1,2-disubstituted cyclohexanes from alkylidenemalonates, provide insights into the stereochemistry relevant to derivatives of cyclohexane-carbonitriles (Tietze & Beifuss, 2003).
Mesogenic Properties of Alkenyl Compounds
Investigations into mesogenic alkenyl compounds, including those similar to this compound, highlight the potential for applications in liquid crystal technology. One example is the study of 4'-propen-1-ylbicyclohexane-4-carbonitrile (Gupta et al., 1999).
Synthesis of Tetrahydroquinoline Derivatives
Research into the synthesis of 1,2,3,4-tetrahydroquinoline-2-spirocycloalkanes, which involves interactions similar to those in this compound, provides valuable information on the creation of complex chemical structures (Tverdokhlebov et al., 2006).
properties
IUPAC Name |
5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVUYKHSNNYPOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)C#N)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50593417 | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50593417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54556-12-6 | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50593417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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